molecular formula C19H38O5 B8495634 Butyl 7-(tert-butylperoxy)-3,7-dimethyloctyl carbonate CAS No. 62299-44-9

Butyl 7-(tert-butylperoxy)-3,7-dimethyloctyl carbonate

Cat. No.: B8495634
CAS No.: 62299-44-9
M. Wt: 346.5 g/mol
InChI Key: KSUIUIIRUMQYJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Butyl 7-(tert-butylperoxy)-3,7-dimethyloctyl carbonate is a useful research compound. Its molecular formula is C19H38O5 and its molecular weight is 346.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

62299-44-9

Molecular Formula

C19H38O5

Molecular Weight

346.5 g/mol

IUPAC Name

butyl (7-tert-butylperoxy-3,7-dimethyloctyl) carbonate

InChI

InChI=1S/C19H38O5/c1-8-9-14-21-17(20)22-15-12-16(2)11-10-13-19(6,7)24-23-18(3,4)5/h16H,8-15H2,1-7H3

InChI Key

KSUIUIIRUMQYJT-UHFFFAOYSA-N

Canonical SMILES

CCCCOC(=O)OCCC(C)CCCC(C)(C)OOC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 7.9 g (0.03 mole) of 3,7-dimethyl-7(t-butylperoxy)octyl alcohol and 2.4 g (0.03 mole) of pyridine in diethyl ether cooled at 10°±1° C was added a solution of 4.09 (0.03 mole) of n-butyl chloroformate in diethyl ether. The reaction temperature was maintained at 15°±1° C during the addition.
Name
3,7-dimethyl-7(t-butylperoxy)octyl alcohol
Quantity
7.9 g
Type
reactant
Reaction Step One
Quantity
2.4 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
4.09
Quantity
0.03 mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.